Cas no 70661-23-3 ( )

  structure
  structure
Product Name: 
CAS No:70661-23-3
MF:C10H10O4
MW:194.184003353119
CID:975461
PubChem ID:341021
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 6,7-dimethyl-2,3-dihydro-1,4-benzodioxine-5,8-dione
    • NCI60_003459
    • NSC372391
    • NSC-372391
    • DTXSID60321248
    • CHEMBL1989827
    • 70661-23-3
    •  
    • Inchi: 1S/C10H10O4/c1-5-6(2)8(12)10-9(7(5)11)13-3-4-14-10/h3-4H2,1-2H3
    • InChI Key: ZFEJSMPGTOXUOK-UHFFFAOYSA-N
    • SMILES: O1CCOC2C(C(C)=C(C)C(C1=2)=O)=O

Computed Properties

  • Exact Mass: 194.0579
  • Monoisotopic Mass: 194.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
  • LogP: 0.73300

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